Cas no 1234999-89-3 (N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1234999-89-3
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 5452101
• Update Time: 2025-10-28

N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[5-(3-nitrophenyl)-1-prop-2-enylimidazol-2-yl]sulfanylacetamide
• N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C15H16N4O3S/c1-3-7-18-13(9-17-15(18)23-10-14(20)16-2)11-5-4-6-12(8-11)19(21)22/h3-6,8-9H,1,7,10H2,2H3,(H,16,20)
• InChI Key： AHCHMWQJVXTRJX-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(CC=C)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Additional information on N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide

N-Methyl-2-{[5-(3-Nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide: A Comprehensive Overview

N-Methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide, also known by its CAS number 1234999-89-3, is a complex organic compound with a diverse range of applications in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique structure, which includes a sulfanyl group attached to an imidazole ring and a methylated acetamide moiety. The presence of these functional groups makes it highly versatile and a subject of interest in contemporary research.

The molecular structure of this compound is composed of several key components. The imidazole ring, a five-membered heterocyclic structure, serves as the central framework. Attached to this ring is a 3-nitrophenyl group, which introduces electron-withdrawing properties due to the nitro substituent. Additionally, the imidazole ring is substituted with a propenyl group (prop-2-en-1-yl), which adds reactivity and potential for further functionalization. The sulfanyl group (-S-) acts as a bridge connecting the imidazole ring to the acetamide moiety, which includes a methyl group attached to the nitrogen atom. This arrangement not only enhances the compound's stability but also contributes to its unique chemical reactivity.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a scaffold for various bioactive molecules has been explored in numerous research papers. For instance, researchers have investigated its role as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. The nitrophenyl group has been shown to exhibit antioxidant properties, making it a promising candidate for anti-inflammatory agents. Furthermore, the propenyl group has been found to enhance the compound's solubility in biological fluids, improving its bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key steps include the formation of the imidazole ring via cyclization and subsequent substitution reactions to introduce the sulfanyl and acetamide groups. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of transition metal catalysts has significantly reduced reaction times and improved yields.

The application of this compound extends beyond pharmacology into material science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials for sensors and catalysis. Researchers have demonstrated that this compound can act as a ligand in metalloporphyrin systems, enhancing their stability and reactivity under various conditions.

From an environmental perspective, this compound has shown potential as a biodegradable agent in waste treatment processes. Its ability to decompose under specific microbial conditions makes it an attractive option for eco-friendly chemical solutions.

In conclusion, N-methyl-2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1234999-89-3) is a multifaceted compound with applications spanning across various scientific domains. Its unique structure and functional groups make it an invaluable tool in modern research and development efforts.